Cas no 23720-80-1 (Nardosinone)

Nardosinone, isolated from Nardostachys chinensis, is the first enhancer of the neurogenic effects of dbcAMP and staurosporine Conclusion: nardosinone may become a useful pharmacological tool, which can be used to study not only the mechanism of nerve growth factor (NGF), but also the mechanism of neurotoxic substances

Nardosinone structure

Product Name:Nardosinone

CAS No:23720-80-1

Molecular Formula:C₁₅H₂₂O₃

Molecular Weight:250.3334

MDL:MFCD21363103

CID:275409

PubChem ID:168136

Nardosinone Properties

Names and Identifiers

- 5H-Naphtho[2,1-c][1,2]dioxol-5-one,1,3a,4,7,8,9,9a,9b-octahydro-1,1,9,9a-tetramethyl-, (3aR,9R,9aR,9bS)-
- Nardosinone
- Nardosinon
- (3aR,9R,9aR,9bS)-1,3a,4,7,8,9,9a,9b-Octahydro-1,1,9,9a-tetramethyl-5H-naphtho[2,1-c][1,2]dioxol-5-one
- (3aR,9R,9aR,9bS)-1,1,9,9a-tetramethyl-3a,4,7,8,9,9b-hexahydronaphtho[2,1-c]dioxol-5-one
- (3ar,9r,9ar,9bs)-1,1,9,9a-tetramethyl-1,3a,4,7,8,9,9a,9b-octahydro-5h-naphtho[2,1-c][1,2]dioxol-5-one
- 1,1,9,9a-tetramethyl-1,3a,4,7,8,9,9a,9b-octahydro-5h-naphtho[2,1-c][1,2]dioxol-5-one
- EBD140991
- Q15425798
- MFCD21363103
- 5VA93HYL8U
- (3aR,9R,9aR,9bS)-1,1,9,9a-Tetramethyl-3a,4,7,8,9,9a-hexahydro-1H-naphtho[2,1-c][1,2]dioxol-5(9bH)-one
- CHEMBL1933702
- AKOS026674260
- Q-100953
- 23720-80-1
- AS-82734
- AC-34250
- 5H-Naphtho[2,1-c][1,2]dioxol-5-one, 1,3a,4,7,8,9,9a,9b-octahydro-1,1,9,9a-tetramethyl-, (3aR,9R,9aR,9bS)-
- CS-0008922
- CCG-266967
- 5H-Naphtho[2,1-c][1,2]dioxol-5-one, 1,3a,4,7,8,9,9a,9b-octahydro-1,1,9,9a-tetramethyl-, [3aR-(3aalpha,9alpha,9aalpha,9balpha)]-
- DTXSID50946520
- HY-N0380
- 1,3a,4,7,8,9,9a,9b-Octahydro-1,1,9,9a-tetramethyl-5H-naphtho(2,1c)(1,2)dioxol-5-one
- HMS3886H16
- s9093
- UNII-5VA93HYL8U
- (3aR,9R,9aR,9bS)-1,1,9,9a-tetramethyl-3a,4,7,8,9,9b-hexahydronaphtho(2,1-c)dioxol-5-one
- [3aR-(3aa,9a,9aa,9ba)]-1,3a,4,7,8,9,9a,9b-Octahydro-1,1,9,9a-tetramethyl-5H-Naphtho[2,1-c][1,2]dioxol-5-one; Nardosinon
- DA-65937
- +Expand
- MDL： MFCD21363103
- InChIKey： KXGHHSIMRWPVQM-JWFUOXDNSA-N
- Inchi： 1S/C15H22O3/c1-9-6-5-7-10-11(16)8-12-13(15(9,10)4)14(2,3)18-17-12/h7,9,12-13H,5-6,8H2,1-4H3/t9-,12-,13+,15+/m1/s1
- SMILES： O1[C@]2([H])C([H])([H])C(C3=C([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]3(C([H])([H])[H])[C@]2([H])C(C([H])([H])[H])(C([H])([H])[H])O1)=O

Computed Properties

Exact Mass: 250.156895g/mol
Surface Charge: 0
XLogP3: 2.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 250.156895g/mol
Monoisotopic Mass: 250.156895g/mol
Topological Polar Surface Area: 35.5Å²
Heavy Atom Count: 18
Complexity: 424
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 5
Surface Charge: 0
Molecular Weight: 250.33

Experimental Properties

LogP: 3.04700
PSA: 35.53000
Refractive Index: 1.521
Boiling Point: 330.2±32.0 °C at 760 mmHg
Melting Point: 108-110 ºC
Vapor Pressure: No data available
Flash Point: 142.0±25.2 °C
Color/Form: Powder
Density: 1.11

Nardosinone Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Store at 4 ° C, -4 ° C is better
Signal Word：warning

Nardosinone Customs Data

HS CODE：29145090

Nardosinone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C4WR-5mg	nardosinone	23720-80-1	99%	5mg	$102.00	2024-05-23
A2B Chem LLC	AF65435-5mg	nardosinone	23720-80-1	98%	5mg	$151.00	2024-04-20
Aaron	AR00C553-25mg	nardosinone	23720-80-1	99%	25mg	$90.00
abcr	AB479196-10 mg	Nardosinone; .	23720-80-1		10mg	€168.50	2023-06-15
Chemenu	CM320156-250mg	(3aR,9R,9aR,9bS)-1,1,9,9a-Tetramethyl-3a,4,7,8,9,9a-hexahydro-1H-naphtho[2,1-c][1,2]dioxol-5(9bH)-one	23720-80-1	95%	250mg	$458
ChemFaces	CFN90178-20mg	Nardosinone	23720-80-1	>=98%	20mg	$90
Chengdu Biopurify Phytochemicals Ltd	BP0980-100mg	Nardosinone	23720-80-1	98%	100mg	$150	2023-09-20
DC Chemicals	DCG-045-20 mg	Nardosinone	23720-80-1	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1257215-25mg	nardosinone	23720-80-1	98%	25mg	$140	2024-06-06
MedChemExpress	HY-N0380-5mg	Nardosinone	23720-80-1	99.89%	5mg	￥600	2024-07-20

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Nardosinone Related Literature

1. Chapter 12. Terpenoids and steroids

A. B. Turner Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1969 66 389
2. Natural sesquiterpenoids

B. M. Fraga Nat. Prod. Rep. 1992 9 217
3. Structure – chiroptical properties relationship of cisoid enones with an α-methylenecyclopentanone unit

Jadwiga Frelek,Aleksandra Butkiewicz,Marcin Górecki,Ryszard K. Wojcieszczyk,Roman Luboradzki,Marcin Kwit,Micha? F. Rode,Wojciech J. Szczepek RSC Adv. 2014 4 43977
4. Bringing natural products into the fold – exploring the therapeutic lead potential of secondary metabolites for the treatment of protein-misfolding-related neurodegenerative diseases

P. Matthew Joyner,Robert H. Cichewicz Nat. Prod. Rep. 2011 28 26
5. Index pages

Nat. Prod. Rep. 1992 9 I1
6. Peroxy natural products

Dee Ann Casteel Nat. Prod. Rep. 1999 16 55
7. Antimalarial activity of plant metabolites

Sianne Schwikkard,Fanie R. van Heerden Nat. Prod. Rep. 2002 19 675
8. Peroxy natural products

D. A. Casteel Nat. Prod. Rep. 1992 9 289

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